N,N-Diethyl-1-(3-fluorophenyl)isoquinoline-3-carboxamide
Cat. No. B8546139
Key on ui cas rn:
89242-21-7
M. Wt: 322.4 g/mol
InChI Key: JREUUMJVXSTQIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04499094
Procedure details
Operations are carried out as for Example 7, starting from 1.32 g of 1-(3-fluoro phenyl) isoquinoline 3-carboxylic acid, 0.57 g of triethylamine, 0.62 g of ethyl chloroformate, and 0.47 g of diethylamine in 50 ml of chloroform. 1.86 g of N,N-diethyl 1-(3-fluoro phenyl) isoquinoline 3-carboxamide, melting at 92° C., are obtained.
Quantity
1.32 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]([C:8]2[C:17]3[C:12](=[CH:13][CH:14]=[CH:15][CH:16]=3)[CH:11]=[C:10]([C:18]([OH:20])=O)[N:9]=2)[CH:5]=[CH:6][CH:7]=1.[CH2:21]([N:23](CC)[CH2:24][CH3:25])[CH3:22].ClC(OCC)=O.C(NCC)C>C(Cl)(Cl)Cl>[CH2:21]([N:23]([CH2:24][CH3:25])[C:18]([C:10]1[N:9]=[C:8]([C:4]2[CH:5]=[CH:6][CH:7]=[C:2]([F:1])[CH:3]=2)[C:17]2[C:12]([CH:11]=1)=[CH:13][CH:14]=[CH:15][CH:16]=2)=[O:20])[CH3:22]
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Inputs
Step One
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Name
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|
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Quantity
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1.32 g
|
|
Type
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reactant
|
|
Smiles
|
FC=1C=C(C=CC1)C1=NC(=CC2=CC=CC=C12)C(=O)O
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Step Two
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Name
|
|
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Quantity
|
0.57 g
|
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Type
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reactant
|
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Smiles
|
C(C)N(CC)CC
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Step Three
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Name
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|
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Quantity
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0.62 g
|
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Type
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reactant
|
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Smiles
|
ClC(=O)OCC
|
Step Four
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Name
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|
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Quantity
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0.47 g
|
|
Type
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reactant
|
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Smiles
|
C(C)NCC
|
Step Five
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Name
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|
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Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)Cl
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Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
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Smiles
|
C(C)N(C(=O)C=1N=C(C2=CC=CC=C2C1)C1=CC(=CC=C1)F)CC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.86 g | |
| YIELD: CALCULATEDPERCENTYIELD | 116.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
